Cas no 1602572-90-6 (N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine)

• Product Name: N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine
• CAS No: 1602572-90-6
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 6507783
• PubChem ID: 116168068
• Update Time: 2025-08-03

N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-714053
• N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine
• 1602572-90-6

• Inchi： 1S/C13H27N3/c1-11-9-12(6-7-14-11)16-8-4-5-13(10-16)15(2)3/h11-14H,4-10H2,1-3H3
• InChI Key： WROMIHKYSGXTLR-UHFFFAOYSA-N
• SMILES： N1(CCCC(C1)N(C)C)C1CCNC(C)C1

Computed Properties

• Exact Mass: 225.220497874g/mol
• Monoisotopic Mass: 225.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Additional information on N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine

Comprehensive Overview of N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine (CAS No. 1602572-90-6)

N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine (CAS No. 1602572-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a piperidine backbone with dimethylamine and methylpiperidine substituents, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further study in therapeutic development.

The compound's chemical structure is characterized by two piperidine rings, one of which is substituted with a methyl group at the 2-position and the other with a dimethylamino group at the 3-position. This arrangement contributes to its steric and electronic properties, influencing its reactivity and potential applications. In recent years, the demand for heterocyclic compounds like N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine has surged, driven by their versatility in medicinal chemistry and catalysis.

One of the key areas of interest for this compound is its potential role in central nervous system (CNS) research. Given the structural similarity to other piperidine derivatives used in neuroscience, researchers are investigating its interactions with neurotransmitter receptors. This aligns with current trends in neuropharmacology, where scientists are actively searching for novel compounds to address neurological disorders. The compound's lipophilicity and blood-brain barrier permeability are also under scrutiny, as these factors are critical for CNS drug development.

Another emerging application of N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine is in the field of catalysis. Its tertiary amine functionality makes it a potential candidate for use as a ligand or organocatalyst in asymmetric synthesis. With the growing emphasis on green chemistry and sustainable synthesis, researchers are exploring how such compounds can reduce reliance on transition metal catalysts, which often pose environmental and cost challenges.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic transformations, including reductive amination and ring formation reactions. These processes are optimized to achieve high yield and purity, which are essential for its use in research and development. The compound's stability under various conditions is also a topic of interest, particularly for industrial-scale applications.

In the context of drug discovery, N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine is often compared to other piperidine-based scaffolds known for their pharmacological activity. Its structure-activity relationship (SAR) studies are crucial for identifying potential lead compounds in therapeutic areas such as pain management and neurodegenerative diseases. The compound's modular design allows for further derivatization, enabling researchers to fine-tune its properties for specific applications.

As the scientific community continues to explore the potential of N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine, its relevance in academic research and industrial R&D is expected to grow. With advancements in computational chemistry and high-throughput screening, the compound's molecular docking and binding affinity profiles are being analyzed more efficiently. This aligns with the broader trend of integrating AI-driven drug design into modern research workflows.

In summary, N,N-dimethyl-1-(2-methylpiperidin-4-yl)piperidin-3-amine (CAS No. 1602572-90-6) represents a promising compound with diverse applications in pharmaceuticals, catalysis, and material science. Its unique chemical properties and structural flexibility make it a valuable subject for ongoing and future research. As interest in heterocyclic chemistry and drug development continues to rise, this compound is poised to play a significant role in shaping the next generation of scientific breakthroughs.